3,4-Dibromopicolinonitrile

• IUPAC Name: 3,4-dibromopyridine-2-carbonitrile
• InChI: InChI=1S/C6H2Br2N2/c7-4-1-2-10-5(3-9)6(4)8/h1-2H
• InChI Key: XQGYZZXUAKAXRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Br)Br)C#N
• Molecular Formula: C6H2Br2N2
• Molecular Weight: 261.90 g/mol
• CAS No.: 1381934-40-2

Description

Molecular Structure Analysis

The molecular structure of a compound like “3,4-Dibromopicolinonitrile” can be analyzed using techniques such as Density Functional Theory. These techniques provide insights into the structure, bonding, and nature of interactions present in the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds undergo various chemical reactions.

Physical And Chemical Properties Analysis

Physical properties of a compound include characteristics such as color, density, hardness, and melting and boiling points. Chemical properties describe the ability of a substance to undergo specific chemical changes.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of "3,4-Dibromopicolinonitrile" derivatives and related compounds serves as a foundational step for further chemical transformations and applications. These compounds are often synthesized to explore their chemical reactivity, structural properties, and potential as intermediates in the production of more complex molecules (Sharif et al., 2019).

Applications in Material Science

• Certain derivatives of "this compound" are investigated for their potential use in material science, such as the development of new polymerization catalysts or as components in advanced materials. For instance, compounds related to "this compound" have been studied for their catalytic performance in polymerization processes, which could lead to the development of novel materials with specific properties (Sheng et al., 2020).

Pharmaceutical and Biomedical Research

• While excluding direct applications in drug use and dosage, it's worth noting that the chemical frameworks derived from "this compound" and its analogs play a role in pharmaceutical research. They may serve as key intermediates or scaffolds in the synthesis of compounds with potential biological activity. Research in this area focuses on the synthetic utility and transformation of these compounds to explore their biological relevance indirectly.

Advanced Chemical Synthesis

• The reactivity and versatility of "this compound" derivatives make them valuable tools in organic synthesis. They can be employed in the construction of complex molecular architectures, serving as building blocks for the synthesis of various heterocyclic compounds, which are of interest in developing new chemical entities with potential application in different research fields (Abramov et al., 2002).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, in the case of drugs, the mechanism of action refers to how the drug interacts with its target in the body.

Safety and Hazards

The safety and hazards of a chemical compound depend on its properties and uses. Safety Data Sheets (SDS) provide information on the potential health hazards, safe handling practices, and emergency procedures related to a specific chemical.

Future Directions

The future directions of a compound like “3,4-Dibromopicolinonitrile” would depend on its potential applications in various fields such as medicine, materials science, or environmental science.